Cas no 1170473-65-0 (1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole)
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-5-nitro-3-trifluoromethyl-1H-pyrazole
- 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole
- EN300-231709
- STK352344
- AKOS015922532
- 1170473-65-0
- 1-methyl-5-nitro-3-(trifluoromethyl)pyrazole
- AKOS005168180
-
- MDL: MFCD09701889
- Inchi: 1S/C5H4F3N3O2/c1-10-4(11(12)13)2-3(9-10)5(6,7)8/h2H,1H3
- InChI Key: UNMWQKOMAHZBJE-UHFFFAOYSA-N
- SMILES: FC(C1C=C([N+](=O)[O-])N(C)N=1)(F)F
Computed Properties
- Exact Mass: 195.02556087Da
- Monoisotopic Mass: 195.02556087Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 63.6Ų
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB551821-100 mg |
1-Methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole; . |
1170473-65-0 | 100MG |
€393.30 | 2022-03-01 | ||
| abcr | AB551821-250 mg |
1-Methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole; . |
1170473-65-0 | 250MG |
€528.40 | 2022-03-01 | ||
| abcr | AB551821-500 mg |
1-Methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole; . |
1170473-65-0 | 500MG |
€688.90 | 2022-03-01 | ||
| abcr | AB551821-1 g |
1-Methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole; . |
1170473-65-0 | 1g |
€935.40 | 2022-03-01 | ||
| Enamine | EN300-231709-0.05g |
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole |
1170473-65-0 | 95% | 0.05g |
$197.0 | 2024-06-20 | |
| Enamine | EN300-231709-0.1g |
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole |
1170473-65-0 | 95% | 0.1g |
$293.0 | 2024-06-20 | |
| Enamine | EN300-231709-0.25g |
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole |
1170473-65-0 | 95% | 0.25g |
$418.0 | 2024-06-20 | |
| Enamine | EN300-231709-0.5g |
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole |
1170473-65-0 | 95% | 0.5g |
$656.0 | 2024-06-20 | |
| Enamine | EN300-231709-1.0g |
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole |
1170473-65-0 | 95% | 1.0g |
$842.0 | 2024-06-20 | |
| Enamine | EN300-231709-2.5g |
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole |
1170473-65-0 | 95% | 2.5g |
$1650.0 | 2024-06-20 |
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole
Introduction to 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1170473-65-0)
1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole, identified by its CAS number 1170473-65-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group, a nitro group, and a trifluoromethyl group, contribute to its unique chemical properties and biological interactions.
The nitro group in the molecular structure of 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole plays a crucial role in modulating its reactivity and biological activity. Nitro compounds are widely studied for their pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The electron-withdrawing nature of the nitro group can influence the electronic distribution within the molecule, thereby affecting its binding affinity to biological targets. This feature makes it a valuable moiety in drug design, particularly in developing molecules that interact with enzymes or receptors.
The trifluoromethyl group is another key structural component that enhances the pharmacological profile of 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole. This substituent is known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. The fluorine atoms in the trifluoromethyl group introduce additional electron density and can participate in hydrogen bonding interactions, making it an attractive feature for medicinal chemists seeking to optimize drug candidates. Recent studies have highlighted the role of trifluoromethyl compounds in enhancing therapeutic efficacy across various diseases.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole and biological targets. These studies have revealed that the compound can exhibit potent activity against certain enzymes and receptors implicated in inflammation and cancer. For instance, preliminary computational studies suggest that this molecule may interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of both the nitro and trifluoromethyl groups may enhance its binding affinity to these enzymes, potentially leading to novel anti-inflammatory agents.
In addition to its potential as an anti-inflammatory agent, 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole has shown promise in other therapeutic areas. Researchers have explored its activity against bacterial pathogens, where the nitro group may contribute to disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways. The trifluoromethyl group further enhances its antimicrobial properties by increasing lipophilicity and improving cell membrane penetration. These findings are particularly relevant in light of the growing concern over antibiotic resistance, where novel antimicrobial agents are urgently needed.
The synthesis of 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the nitro group typically involves nitration reactions, while the trifluoromethylation step often employs specialized reagents such as trifluoromethanesulfonic anhydride or copper-mediated reactions. Advances in synthetic methodologies have enabled more efficient and sustainable production processes for such compounds, reducing waste and improving scalability.
From a pharmaceutical development perspective, 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole represents an interesting scaffold for further drug discovery efforts. Its unique structural features provide multiple opportunities for chemical modification to enhance potency, selectivity, and pharmacokinetic properties. Medicinal chemists are exploring various derivatives of this compound to identify new lead structures with improved therapeutic profiles. Collaborative efforts between academia and industry are essential to translate these findings into clinical candidates that address unmet medical needs.
The growing interest in heterocyclic compounds like 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole underscores their significance in modern drug discovery. Pyrazole derivatives have been extensively studied for their broad spectrum of biological activities, making them valuable starting points for developing new drugs. The combination of computational modeling, high-throughput screening, and synthetic chemistry has accelerated the discovery process for such compounds. As research continues to uncover new applications for this class of molecules, 1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole is poised to play a pivotal role in future therapeutic strategies.
1170473-65-0 (1-methyl-5-nitro-3-(trifluoromethyl)-1H-pyrazole) Related Products
- 1172518-39-6(1-(2,2-Difluoro-ethyl)-3-methyl-5-nitro-1H-pyrazole)
- 1170852-33-1(1-Methyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole)
- 1173253-52-5(1-Ethyl-5-nitro-3-trifluoromethyl-1H-pyrazole)
- 1170783-25-1(1,3-Dimethyl-5-nitro-1H-pyrazole)
- 1245772-35-3(1-methyl-5-nitro-1H-Pyrazole-3-carbonitrile)
- 1006951-94-5(5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-3-nitro-1H-pyrazole)
- 1171837-18-5(3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole)
- 1169995-20-3(1-ethyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole)
- 1021430-20-5(3-nitro-5-(trifluoromethyl)-1H-pyrazole)
- 1004644-25-0(1-Ethyl-3-Methyl-5-nitro-1H-pyrazole)